4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole

• IUPAC Name: 4-chloro-1-[(2,4-dichlorophenyl)methyl]-3-nitropyrazole
• InChI: InChI=1S/C10H6Cl3N3O2/c11-7-2-1-6(8(12)3-7)4-15-5-9(13)10(14-15)16(17)18/h1-3,5H,4H2
• InChI Key: AZCMKTCWZNIFDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CN2C=C(C(=N2)[N+](=O)[O-])Cl
• Molecular Formula: C10H6Cl3N3O2
• Molecular Weight: 306.5 g/mol

Description

4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole, also known as DCNP, is a chemical compound that has been widely studied for its various applications in scientific research. This compound is a potent inhibitor of protein kinase CK2, which plays a crucial role in regulating various cellular processes.

Scientific Research Applications

4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been extensively studied for its potential applications in scientific research. One of the main applications of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole is its use as an inhibitor of protein kinase CK2. CK2 is a ubiquitous and pleiotropic kinase that regulates various cellular processes, including cell growth, differentiation, and survival. 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been shown to inhibit CK2 activity in vitro and in vivo, making it a valuable tool for studying the role of CK2 in various biological processes.
In addition to its use as a CK2 inhibitor, 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has also been studied for its potential anticancer activity. Several studies have reported that 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole can induce apoptosis in cancer cells, making it a promising candidate for the development of new anticancer drugs.

Mechanism of Action

4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole exerts its inhibitory effect on CK2 by binding to the ATP-binding site of the kinase. This binding prevents the binding of ATP, which is required for CK2 activity. 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been shown to be a competitive inhibitor of CK2, meaning that it competes with ATP for binding to the kinase.
Biochemical and Physiological Effects:
4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been shown to have various biochemical and physiological effects. As a CK2 inhibitor, 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole can modulate various cellular processes that are regulated by CK2, including cell growth, differentiation, and survival. 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole in lab experiments is its high potency as a CK2 inhibitor. This allows for the use of lower concentrations of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole, which reduces the risk of off-target effects. Additionally, 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been shown to be stable in various buffer solutions, making it suitable for use in a wide range of experimental conditions.
One of the main limitations of using 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole in lab experiments is its potential toxicity. 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been shown to be cytotoxic in certain cell types, which may limit its use in some experimental systems. Additionally, 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole has been reported to have low solubility in aqueous solutions, which may limit its use in certain experimental conditions.

Future Directions

There are several possible future directions for research on 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole. One area of research could focus on the development of new CK2 inhibitors based on the structure of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole. This could involve the synthesis and testing of analogs of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole with improved potency and selectivity for CK2.
Another area of research could focus on the use of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole as an anticancer agent. This could involve the testing of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole in animal models of cancer, as well as the development of new formulations of 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole that improve its solubility and bioavailability.
Overall, 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole is a valuable tool for studying the role of CK2 in various biological processes and has potential as a therapeutic agent for cancer. Further research on 4-chloro-1-(2,4-dichlorobenzyl)-3-nitro-1H-pyrazole and its analogs could lead to the development of new treatments for a variety of diseases.